2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H7ClF2N2O3/c14-10-6-8(18(20)21)2-3-9(10)13(19)17-7-1-4-11(15)12(16)5-7/h1-6H,(H,17,19)
• InChI Key: AWXRQORTERQSGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)F)F
• Molecular Formula: C13H7ClF2N2O3
• Molecular Weight: 312.65 g/mol

Description

2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide, also known as CF3DFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CF3DFA is a small molecule that has shown promise as a potent and selective inhibitor of certain enzymes, making it an attractive target for drug discovery and other research applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide involves its ability to selectively bind to and inhibit specific enzymes. 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has been shown to bind to the active site of certain enzymes, preventing them from carrying out their normal functions. This can lead to a variety of physiological effects, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific enzyme being targeted. For example, 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cellular signaling pathways. This can lead to changes in cell behavior and function, which can have a variety of downstream effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has several advantages as a research tool, including its high potency and selectivity for certain enzymes. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and handling. Additionally, 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide may not be effective for all types of enzymes or biological processes, limiting its utility in certain research applications.

Future Directions

There are several potential future directions for research involving 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide. One key area of interest is the development of new analogs or derivatives of 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide that may have improved potency or selectivity for specific enzymes. Additionally, researchers may explore the use of 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide in combination with other drugs or compounds to achieve synergistic effects. Finally, further studies may be needed to fully understand the potential toxicity and safety concerns associated with 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide, particularly in the context of drug development.

Synthesis Methods

The synthesis of 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide is a complex process that requires multiple steps. One common method for synthesizing 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide involves the reaction of 3,4-difluoroaniline with 2-chloro-4-nitrobenzoyl chloride in the presence of a base catalyst such as triethylamine. The resulting product is then purified using various chromatography techniques to obtain pure 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide.

Scientific Research Applications

2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and drug discovery. One key area of research has been the use of 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide as a tool for studying the role of certain enzymes in various biological processes. 2-chloro-N-(3,4-difluorophenyl)-4-nitrobenzamide has been shown to selectively inhibit specific enzymes, allowing researchers to study the effects of these enzymes on cellular processes.